Cas no 1804422-54-5 (2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile)

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloromethyl and cyano substituents, enhance reactivity for further functionalization, while the difluoromethyl group contributes to metabolic stability and lipophilicity in derived compounds. The compound’s high purity and well-defined molecular architecture make it suitable for precise coupling reactions and heterocyclic derivatization. Its compatibility with cross-coupling methodologies and nucleophilic substitution reactions underscores its value in constructing complex molecular frameworks. This intermediate is particularly advantageous for applications requiring fluorinated pyridine scaffolds, offering a balance of reactivity and stability for advanced synthetic routes.

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile structure

1804422-54-5 structure

Product Name:2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile

CAS No:1804422-54-5

MF:C₁₀H₆ClF₂N₃

MW:241.624547481537

CID:4880417

Update Time:2025-05-19

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile
- Inchi： 1S/C10H6ClF2N3/c11-3-8-7(4-15)9(10(12)13)6(1-2-14)5-16-8/h5,10H,1,3H2
- InChI Key： VOGRGOLIJILZCY-UHFFFAOYSA-N
- SMILES： ClCC1C(C#N)=C(C(F)F)C(=CN=1)CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 1.3
Topological Polar Surface Area: 60.5

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037991-250mg	2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile	1804422-54-5	95%	250mg	$999.60	2022-04-02
Alichem	A029037991-500mg	2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile	1804422-54-5	95%	500mg	$1,853.50	2022-04-02
Alichem	A029037991-1g	2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile	1804422-54-5	95%	1g	$2,866.05	2022-04-02

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile Related Literature

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Additional information on 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile

Comprehensive Guide to 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804422-54-5)

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804422-54-5) is a highly specialized heterocyclic compound with a unique molecular structure that makes it valuable in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with chloromethyl, cyano, difluoromethyl, and acetonitrile functional groups, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its role in the synthesis of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated pyridine derivatives in drug discovery has put 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile in the spotlight. Fluorine atoms are known to enhance the bioavailability and metabolic stability of drug candidates, making this compound a key intermediate in the development of next-generation therapeutics. Recent studies highlight its potential in targeting kinase inhibitors and antiviral agents, aligning with the global focus on innovative treatments for diseases like cancer and viral infections.

In agrochemical applications, 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile serves as a precursor for advanced crop protection chemicals. The difluoromethyl group is particularly significant, as it can improve the efficacy and environmental profile of pesticides. With the increasing emphasis on sustainable agriculture and reduced chemical footprints, this compound is being explored for its role in developing safer and more effective pest control solutions.

The synthesis of 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile involves multi-step reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation, cyanation, and fluorination, which require precise control to achieve high yields and purity. Researchers are also investigating green chemistry approaches to optimize the synthesis process, reducing waste and energy consumption—a trend driven by the growing demand for environmentally friendly chemical production.

From a market perspective, the demand for 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile is expected to rise, particularly in regions with strong pharmaceutical and agrochemical industries. Companies specializing in custom synthesis and fine chemicals are actively offering this compound to meet the needs of research institutions and industrial clients. Its versatility and potential applications in drug development and crop science make it a valuable asset in the chemical supply chain.

For researchers working with 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile, handling and storage recommendations include keeping the compound in a cool, dry environment away from moisture and strong oxidizers. Proper personal protective equipment (PPE) should be used during experiments to ensure safety. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

In summary, 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804422-54-5) is a compound of significant interest in both pharmaceutical and agrochemical research. Its unique structural features and potential applications align with current trends in drug discovery, sustainable agriculture, and green chemistry. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of innovative solutions for global challenges.